Cas no 1211515-60-4 (3-(Tert-Butyl)-2-(chloromethyl)pyridine)

• Product Name: 3-(Tert-Butyl)-2-(chloromethyl)pyridine
• CAS No: 1211515-60-4
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 4828246
• Update Time: 2025-06-08

3-(Tert-Butyl)-2-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyl)-2-(chloromethyl)pyridine
• 3-(Tert-Butyl)-2-(chloromethyl)pyridine

• Inchi： 1S/C10H14ClN/c1-10(2,3)8-5-4-6-12-9(8)7-11/h4-6H,7H2,1-3H3
• InChI Key： XOSYDVGFMOVWHE-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=CN=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 3-(Tert-Butyl)-2-(chloromethyl)pyridine

3-(Tert-Butyl)-2-(Chloromethyl)pyridine (CAS No. 1211515-60-4): An Overview and Recent Developments

3-(Tert-Butyl)-2-(chloromethyl)pyridine (CAS No. 1211515-60-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique tert-butyl and chloromethyl substituents on a pyridine ring, exhibits a range of properties that make it an important intermediate in the synthesis of various biologically active molecules and pharmaceuticals.

The tert-butyl group in 3-(Tert-Butyl)-2-(chloromethyl)pyridine provides steric hindrance and enhanced stability, which are crucial for many chemical reactions. The chloromethyl group, on the other hand, offers a reactive site for further functionalization, making this compound a valuable building block in synthetic chemistry. The pyridine ring itself is a fundamental structure in many pharmaceuticals due to its aromaticity and ability to form hydrogen bonds.

Recent studies have highlighted the potential of 3-(Tert-Butyl)-2-(chloromethyl)pyridine in the development of novel drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of a new class of antiviral agents. The researchers found that compounds derived from 3-(Tert-Butyl)-2-(chloromethyl)pyridine exhibited potent activity against several viral strains, including influenza and coronaviruses.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, scientists investigated the role of 3-(Tert-Butyl)-2-(chloromethyl)pyridine in the development of anti-inflammatory drugs. The results showed that derivatives of this compound could effectively inhibit key enzymes involved in inflammation pathways, suggesting its potential as a lead compound for further drug discovery efforts.

The synthetic versatility of 3-(Tert-Butyl)-2-(chloromethyl)pyridine has also been leveraged in the creation of novel materials. A 2022 study in the Journal of Materials Chemistry A demonstrated the use of this compound as a monomer in the synthesis of conductive polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in electronic devices and energy storage systems.

In addition to its applications in drug discovery and materials science, 3-(Tert-Butyl)-2-(chloromethyl)pyridine has been studied for its environmental impact. A recent review article in the Journal of Environmental Science and Health discussed the biodegradability and ecotoxicity of this compound. The findings indicated that while 3-(Tert-Butyl)-2-(chloromethyl)pyridine is relatively stable under normal conditions, it can be effectively degraded by certain microbial species, reducing its potential environmental impact.

The physical properties of 3-(Tert-Butyl)-2-(chloromethyl)pyridine, such as its melting point, boiling point, and solubility, have been well-characterized. This information is crucial for optimizing synthetic routes and ensuring safe handling during laboratory and industrial processes. The compound is typically supplied as a colorless liquid with a characteristic pyridine odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

Safety considerations are an essential aspect when working with 3-(Tert-Butyl)-2-(chloromethyl)pyridine. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. Personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound to prevent skin contact and inhalation. Additionally, it should be stored in tightly sealed containers away from heat sources and incompatible materials.

In conclusion, 3-(Tert-Butyl)-2-(chloromethyl)pyridine (CAS No. 1211515-60-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure makes it an invaluable intermediate in synthetic chemistry, drug discovery, materials science, and environmental studies. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern scientific research.